Cas no 1806275-02-4 (Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate)

• Product Name: Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate
• CAS No: 1806275-02-4
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4956111
• Update Time: 2025-06-29

Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-2-14-10(13)7-4-8(12)6(5-11)3-9(7)15/h3-4,12,15H,2H2,1H3
• InChI Key： PIBXCQWNGVFJMR-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=CC=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate

Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate (CAS No. 1806275-02-4): A Versatile Intermediate in Pharmaceutical and Chemical Research

Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate, identified by its CAS number 1806275-02-4, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its cyano, hydroxyl, and thiol functional groups, has garnered attention due to its utility as a versatile intermediate in the synthesis of various bioactive molecules. The structural features of Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate make it a valuable building block for the construction of more complex chemical entities, particularly in the design of novel therapeutic agents.

The compound's unique combination of functional groups—specifically the cyano group at the 4-position, the hydroxyl group at the 5-position, and the thiol group at the 2-position—provides multiple sites for chemical modification. This flexibility is particularly advantageous in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties. The cyano group, for instance, can be further functionalized to introduce additional pharmacophores or to enhance binding affinity to biological targets. Similarly, the hydroxyl and thiol groups offer opportunities for hydrogen bonding interactions and redox chemistry, respectively.

In recent years, there has been growing interest in exploring the applications of Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate in the development of new drugs. One notable area of research involves its use as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Heterocycles are integral components of many pharmaceuticals, including antibiotics, antivirals, and anticancer agents. The structural motif present in Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate aligns well with this requirement, making it a promising candidate for further derivatization.

Moreover, the compound has shown potential in the field of material science. Its ability to undergo various chemical transformations allows for the creation of polymers and coatings with tailored properties. For instance, the thiol group can participate in thiol-ene click reactions, enabling the formation of cross-linked networks with enhanced mechanical strength and stability. These properties make Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate a valuable asset in developing advanced materials for industrial applications.

The pharmaceutical industry has also leveraged Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate in the discovery of novel therapeutic agents. Researchers have utilized its structural framework to design molecules with potential applications in treating various diseases. For example, studies have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways. The presence of both hydroxyl and thiol groups allows for interactions with multiple binding sites on these enzymes, potentially leading to more effective inhibition compared to simpler molecules.

In addition to its role as an intermediate, Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate has been investigated for its potential biological activities. Preliminary studies suggest that certain derivatives may exhibit antioxidant properties due to the presence of both hydroxyl and thiol groups. Antioxidants are crucial in combating oxidative stress, which is implicated in various pathological conditions such as aging and neurodegenerative diseases. Further research is warranted to fully elucidate these potential benefits.

The synthesis of Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes compared to traditional approaches. This accessibility is crucial for facilitating further research and development using this compound as a starting material. The ability to produce high-purity samples ensures that researchers can conduct rigorous studies without being hindered by impurities or inconsistencies.

The future prospects for Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate are promising, with ongoing research exploring new applications and derivatives. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Whether it is through designing new drugs or developing advanced materials, Ethyl 4-cyano-5-hydroxy-2-mercaptobenzoate is poised to remain a cornerstone in chemical research.